Cas no 1806985-63-6 (Ethyl 4-cyano-6-(difluoromethyl)-3-fluoropyridine-2-acetate)

• Product Name: Ethyl 4-cyano-6-(difluoromethyl)-3-fluoropyridine-2-acetate
• CAS No: 1806985-63-6
• MF: C₁₁H₉F₃N₂O₂
• MW: 258.196573019028
• CID: 4875205
• Update Time: 2025-10-29

Ethyl 4-cyano-6-(difluoromethyl)-3-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-6-(difluoromethyl)-3-fluoropyridine-2-acetate

• Inchi： 1S/C11H9F3N2O2/c1-2-18-9(17)4-7-10(12)6(5-15)3-8(16-7)11(13)14/h3,11H,2,4H2,1H3
• InChI Key： DSCTWYCSEIVWAO-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=C(C(F)F)N=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.5
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-cyano-6-(difluoromethyl)-3-fluoropyridine-2-acetate

Ethyl 4-cyano-6-(difluoromethyl)-3-fluoropyridine-2-acetate: A Comprehensive Overview

Ethyl 4-cyano-6-(difluoromethyl)-3-fluoropyridine-2-acetate, with the CAS number 1806985-63-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agricultural science, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a cyano group, a difluoromethyl group, and a fluorine atom, along with an ethyl acetate moiety. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of Ethyl 4-cyano-6-(difluoromethyl)-3-fluoropyridine-2-acetate as a lead compound in drug discovery. Its ability to interact with specific biological targets, such as enzymes and receptors, has been explored in various contexts. For instance, researchers have investigated its role as a modulator of kinase activity, which is crucial in the development of anti-cancer therapies. The presence of the cyano group and fluorinated substituents enhances its bioavailability and selectivity, making it a promising candidate for further preclinical studies.

In addition to its pharmaceutical applications, Ethyl 4-cyano-6-(difluoromethyl)-3-fluoropyridine-2-acetate has shown potential in the field of agricultural chemistry. Its ability to act as a pesticide or herbicide has been tested in controlled environments. The fluorinated substituents contribute to its stability under environmental conditions, while the pyridine ring provides a platform for interactions with target enzymes in pests and weeds.

The synthesis of Ethyl 4-cyano-6-(difluoromethyl)-3-fluoropyridine-2-acetate involves a multi-step process that combines principles from organometallic chemistry and fluorination techniques. The use of transition metal catalysts, such as palladium complexes, has enabled efficient coupling reactions to construct the pyridine core. Furthermore, the introduction of the difluoromethyl group via electrophilic substitution has been optimized to ensure high yields and purity.

From a structural perspective, Ethyl 4-cyano-6-(difluoromethyl)-3-fluoropyridine-2-acetate exhibits interesting electronic properties due to the presence of electron-withdrawing groups like the cyano and fluorine atoms. These groups influence the compound's reactivity in both organic and biochemical reactions. Recent computational studies have utilized density functional theory (DFT) to analyze its electronic structure, providing insights into its potential as a redox-active material for applications in energy storage devices.

The biological evaluation of Ethyl 4-cyano-6-(difluoromethyl)-3-fluoropyridine-2-acetate has revealed its efficacy as an anti-inflammatory agent. In vitro assays have demonstrated its ability to inhibit pro-inflammatory cytokines, suggesting its potential in treating conditions such as arthritis and inflammatory bowel disease. Moreover, its low toxicity profile makes it a safer alternative to existing therapies.

Looking ahead, Ethyl 4-cyano-6-(difluoromethyl)-3-fluoropyridine-2-acetate represents a versatile scaffold for further chemical modifications. Researchers are exploring the incorporation of additional functional groups to enhance its bioactivity and expand its range of applications. For example, the introduction of hydroxyl or amino groups could improve its solubility and binding affinity to target proteins.

In conclusion, Ethyl 4-cyano-6-(difluoromethyl)-3-fluoropyridine-2-acetate is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern medicine and agriculture. As ongoing studies continue to unravel its full capabilities, this compound is poised to make substantial contributions to scientific innovation.